Cas no 79128-78-2 (2-Hydroxy-5-(methoxycarbonyl)benzoic acid)

2-Hydroxy-5-(methoxycarbonyl)benzoic acid structure
79128-78-2 structure
Product Name:2-Hydroxy-5-(methoxycarbonyl)benzoic acid
CAS No:79128-78-2
MF:C9H8O5
MW:196.156823158264
MDL:MFCD16987712
CID:533319
PubChem ID:12717060
Update Time:2024-10-27

2-Hydroxy-5-(methoxycarbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylic acid, 4-hydroxy-, 1-methyl ester
    • 2-carboxy-4-methoxycarbonylphenolate
    • 2-hydroxy-5-(methoxycarbonyl)benzoic acid
    • 2-hydroxy-5-carbomethoxybenzoic acid
    • 4-hydroxy-isophthalic acid 1-methyl ester
    • 4-Hydroxy-isophthalsaeure-1-methylester
    • 4-Hydroxy-isophthalsaeure-monomethylester-(1)
    • methyl 3-carboxy-4-hydroxybenzoate
    • SCHEMBL136284
    • 79128-78-2
    • 2-hydroxy-5-methoxycarbonylbenzoic acid
    • AKOS022505774
    • LIQLYTSJSBMCAH-UHFFFAOYSA-N
    • 5-(methoxycarbonyl)-2-hydroxybenzoic acid
    • EN300-7414721
    • 4-hydroxyisophthalic acid 1-methyl ester
    • 2-hydroxy-5-(methoxycarbonyl)benzoicacid
    • MFCD16987712
    • DS-8365
    • CS-M1089
    • Z1255401617
    • 1-Methyl 4-hydroxy-1,3-benzenedicarboxylate (ACI)
    • Isophthalic acid, 4-hydroxy-, 1-methyl ester (6CI, 7CI)
    • 3-Carboxy-4-hydroxybenzoic acid methyl ester
    • 5-Carbomethoxy-2-hydroxybenzoic acid
    • 5-Carbomethoxysalicylic acid
    • DB-347119
    • 2-Hydroxy-5-(methoxycarbonyl)benzoic acid
    • MDL： MFCD16987712
    • Inchi： 1S/C9H8O5/c1-14-9(13)5-2-3-7(10)6(4-5)8(11)12/h2-4,10H,1H3,(H,11,12)
    • InChI Key： LIQLYTSJSBMCAH-UHFFFAOYSA-N
    • SMILES： O=C(C1C(O)=CC=C(C(OC)=O)C=1)O

Computed Properties

  • Exact Mass: 196.03700
  • Monoisotopic Mass: 196.03717335g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 83.8Ų

Experimental Properties

  • PSA: 83.83000
  • LogP: 0.87700

2-Hydroxy-5-(methoxycarbonyl)benzoic acid Security Information

2-Hydroxy-5-(methoxycarbonyl)benzoic acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Hydroxy-5-(methoxycarbonyl)benzoic acid Pricemore >>

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2-Hydroxy-5-(methoxycarbonyl)benzoic acid Production Method

Production Method 1

5985-24-0 5985-24-0
79128-78-2 79128-78-2
Reaction Conditions
1.1 Reagents: Pyridine ;  20 h, rt → reflux
Reference
Unraveling the anti-influenza effect of flavonoids: Experimental validation of luteolin and its congeners as potent influenza endonuclease inhibitors
Zima, Vaclav; Radilova, Katerina; Kozisek, Milan; Albinana, Carlos Berenguer; Karlukova, Elena; et al, European Journal of Medicinal Chemistry, 2020, 208,

Production Method 2

1877-71-0 1877-71-0
79128-78-2 79128-78-2
Reaction Conditions
1.1 Reagents: Quinone ,  Potassium acetate ,  Oxygen Catalysts: Palladium diacetate Solvents: Dimethylacetamide ;  15 h, 1 atm, 115 °C
Reference
A Versatile Approach for the Synthesis of para-Substituted Arenes via Palladium-Catalyzed C-H Functionalization and Protodecarboxylation of Benzoic Acids
Pan, Shulei; Zhou, Bo; Zhang, Yanghui; Shao, Changdong; Shi, Guangfa, Synlett, 2016, 27(2), 277-281

Production Method 3

5985-24-0 5985-24-0
79128-78-2 79128-78-2
Reaction Conditions
1.1 Reagents: Pyridine Solvents: Pyridine ;  17 h, reflux
Reference
One-pot synthetic procedure for 2,2'-disubstituted biaryls via the Suzuki coupling reaction of aryl triflates in a biphasic solvent system
Miura, Masanori; Koike, Takanori; Ishihara, Tsukasa; Hirayama, Fukushi; Sakamoto, Shuichi; et al, Synthetic Communications, 2006, 36(24), 3809-3820

Production Method 4

5985-24-0 5985-24-0
79128-78-2 79128-78-2
Reaction Conditions
1.1 Reagents: Pyridine Solvents: Pyridine ;  17 h, reflux
Reference
Design, synthesis and biological activity of selective and orally available TF/FVIIa complex inhibitors containing non-amidine P1 ligands
Miura, Masanori; Seki, Norio; Koike, Takanori; Ishihara, Tsukasa; Niimi, Tatsuya; et al, Bioorganic & Medicinal Chemistry, 2007, 15(1), 160-173

Production Method 5

24589-99-9 24589-99-9
79128-78-2 79128-78-2
Reaction Conditions
1.1 Reagents: Monosodium phosphate ,  Hydrogen peroxide ,  Sodium chlorite Solvents: Acetonitrile ,  Water ;  2 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2
Reference
Novel, Self-Assembling Dimeric Inhibitors of Human β Tryptase
Giardina, Sarah F. ; Werner, Douglas S.; Pingle, Maneesh; Feinberg, Philip B.; Foreman, Kenneth W.; et al, Journal of Medicinal Chemistry, 2020, 63(6), 3004-3027

2-Hydroxy-5-(methoxycarbonyl)benzoic acid Raw materials

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